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Compound of Interest

Compound Name: Piretanide-d4

Cat. No.: B588190 Get Quote

An In-depth Technical Guide to the Safety Data for Piretanide-d4

Disclaimer: This document provides a technical summary of safety information for Piretanide-
d4. A specific Safety Data Sheet (SDS) for the deuterated isotopologue, Piretanide-d4, is not

readily available. The data presented here is primarily derived from the SDS and public data for

the non-deuterated parent compound, Piretanide. The toxicological and physical properties of

Piretanide-d4 are expected to be nearly identical to those of Piretanide, with the primary

difference being a slight increase in molecular weight due to isotopic substitution. This guide is

intended for informational purposes for researchers, scientists, and drug development

professionals and should not replace a formal risk assessment or a manufacturer-provided

SDS.

Chemical Identification and Properties
Piretanide-d4 is a deuterated analog of Piretanide, a loop diuretic.[1] The primary structural

difference is the substitution of four hydrogen atoms with deuterium on the pyrrolidine ring.[1]

This isotopic labeling is typically used in research for pharmacokinetic studies or as an internal

standard in mass spectrometry.
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Identifier Value Source

IUPAC Name

4-phenoxy-3-sulfamoyl-5-

(2,2,5,5-tetradeuteriopyrrolidin-

1-yl)benzoic acid

[1]

CAS Number 1246816-90-9 [1]

Molecular Formula C₁₇H₁₄D₄N₂O₅S [1]

Synonyms Piretanide-d4 (Major) [1]

Physicochemical Properties
The following table summarizes key physical and chemical properties. Properties for the parent

compound, Piretanide, are included for comparison.

Property Piretanide-d4 Piretanide Source

Molecular Weight 366.4 g/mol 362.4 g/mol [1][2][3]

Exact Mass 366.11874984 Da 362.09364285 Da [1][2]

Appearance Solid (Assumed) Crystalline Solid N/A

Solubility No data available
DMSO: 250 mg/mL

(689.85 mM)

LogP No data available 3.92 [2]

Hazard Identification and GHS Classification
The hazard classification for Piretanide is based on aggregated data from notifications to the

ECHA C&L Inventory and supplier safety data sheets. It's important to note that some reports

indicate the chemical does not meet GHS hazard criteria.[2]
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Hazard Class Hazard Code Statement Source

Acute Toxicity, Oral H302 Harmful if swallowed [3]

Hazardous to the

aquatic environment,

short-term (acute)

H400
Very toxic to aquatic

life
[3]

Hazardous to the

aquatic environment,

long-term (chronic)

H410 / H412

Very toxic to aquatic

life with long lasting

effects / Harmful to

aquatic life with long

lasting effects

[2][3]

GHS Label Elements
Pictograms:

alt text

alt text

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P273: Avoid release to the environment.[3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P330: Rinse mouth.[3]

P391: Collect spillage.[3]
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P501: Dispose of contents/container to an approved waste disposal plant.[3]
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(Piretanide-d4)
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GHS Hazard Communication Workflow.

Toxicological Information & Mechanism of Action
Detailed toxicological studies for Piretanide-d4 are not available. The information below is

based on Piretanide and general toxicological principles. Most supplier SDSs indicate that data

for endpoints like skin corrosion, carcinogenicity, and reproductive toxicity has not been

determined.[3][4]
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Summary of Toxicological Effects
Effect Classification/Data Source

Acute Oral Toxicity
Category 4 (H302: Harmful if

swallowed)
[3]

Skin Corrosion/Irritation Data not available [3][4]

Serious Eye Damage/Irritation Data not available [3][4]

Respiratory or Skin

Sensitization
Data not available [3][4]

Germ Cell Mutagenicity Data not available [3][4]

Carcinogenicity

No ingredient is listed as a

carcinogen by IARC, NTP, or

OSHA

Reproductive Toxicity Data not available [3][4]

Mechanism of Action (Pharmacological Pathway)
Piretanide functions as a loop diuretic by inhibiting the Sodium-Potassium-Chloride Symporter

(also known as NKCC2) in the thick ascending limb of the Loop of Henle within the kidney.[2]

This inhibition prevents the reabsorption of sodium, potassium, and chloride ions from the

tubular fluid back into the blood, leading to increased excretion of these ions and water

(diuresis).[2]
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Mechanism of Action of Piretanide.

Handling, Storage, and First Aid
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.

Safe Handling and Personal Protective Equipment (PPE)
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Precaution Details Source

Engineering Controls

Use only in areas with

appropriate exhaust

ventilation. Ensure access to a

safety shower and eye wash

station.

[3][4]

Handling

Avoid inhalation and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

[3][4]

Hygiene

Do not eat, drink, or smoke

when using. Wash hands and

skin thoroughly after handling.

[3]

Eye Protection
Wear safety goggles with side-

shields.
[3]

Hand Protection Wear protective gloves. [3]

Body Protection Wear impervious clothing. [3]

Respiratory Protection

Use a suitable respirator if dust

is generated or ventilation is

inadequate.

[3]

Storage Conditions
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Condition
Temperature/Envir
onment

Duration Source

Powder -20°C 3 years [4]

+4°C 2 years [4]

In Solvent -80°C 6 months [4][5]

-20°C 1 month [4][5]

General

Keep container tightly

sealed in a cool, well-

ventilated area.

Protect from direct

sunlight and ignition

sources.

[3][4]

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give CPR.

Rinse skin thoroughly with water.
Remove contaminated clothing.

Flush eyes immediately with large
amounts of water.

Remove contact lenses.

Wash out mouth with water.
Rinse mouth. Do NOT induce vomiting.

Call a Physician /
Poison Center

Click to download full resolution via product page

First Aid Procedures for Piretanide-d4 Exposure.

Experimental Protocols
Safety Data Sheets typically summarize the results of toxicological testing without providing

detailed experimental protocols. The hazard classifications (e.g., H302) are based on results

from standardized tests, often following guidelines from organizations like the OECD

(Organisation for Economic Co-operation and Development). Below is a representative,

generalized protocol for assessing acute oral toxicity, which is relevant to the "H302 - Harmful if

swallowed" classification.
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General Protocol: Acute Oral Toxicity - Fixed Dose
Procedure (Based on OECD Guideline 420)
This protocol describes a method for assessing acute oral toxicity that uses a stepwise

procedure with a small number of animals.

Objective: To determine the presence or absence of mortality at a single, fixed dose level to

allow for classification of the substance.

Test Principle: A group of animals (typically rodents, e.g., rats) is dosed at a defined level

(e.g., 300 mg/kg or 2000 mg/kg). The outcome of this initial test determines the next step:

If mortality is observed, the test is repeated at a lower fixed dose.

If no mortality is observed, the test is repeated at a higher fixed dose to confirm the low

toxicity.

Methodology:

Animals: Healthy, young adult rodents (e.g., one sex, typically females as they are often

slightly more sensitive) are used. They are acclimatized to laboratory conditions before the

study.

Housing: Animals are housed in appropriate cages with controlled temperature, humidity,

and light cycles.

Dose Preparation: The test substance (Piretanide-d4) is prepared in a suitable vehicle

(e.g., water, corn oil). The concentration is adjusted to deliver the required dose in a small

volume (typically 1-2 mL).

Administration: Animals are fasted overnight prior to dosing. The substance is

administered by oral gavage directly into the stomach.

Observation: Animals are observed closely for the first 30 minutes, then periodically during

the first 24 hours, and daily thereafter for a total of 14 days. Observations include changes

in skin, fur, eyes, respiratory patterns, autonomic effects (e.g., salivation), and central

nervous system effects (e.g., tremors, convulsions). Body weight is recorded weekly.
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Endpoint: The primary endpoint is mortality within the 14-day observation period. At the

end of the study, all surviving animals are euthanized and subjected to a gross necropsy.

Classification: The substance is classified based on the dose level at which mortality is

observed, according to GHS criteria. For example, a substance causing mortality at 300

mg/kg but not at 50 mg/kg would be classified as Category 4 ("Harmful if swallowed").

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for Piretanide-d4.].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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